Cas no 1805023-32-8 (3-Cyano-5-(difluoromethyl)-4-methylpyridine-2-acetic acid)

• Product Name: 3-Cyano-5-(difluoromethyl)-4-methylpyridine-2-acetic acid
• CAS No: 1805023-32-8
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 4876707
• Update Time: 2025-08-05

3-Cyano-5-(difluoromethyl)-4-methylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-4-methylpyridine-2-acetic acid

• Inchi： 1S/C10H8F2N2O2/c1-5-6(3-13)8(2-9(15)16)14-4-7(5)10(11)12/h4,10H,2H2,1H3,(H,15,16)
• InChI Key： ZSIACODBGXBRKA-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC(=O)O)C(C#N)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 1.1
• Topological Polar Surface Area: 74

Additional information on 3-Cyano-5-(difluoromethyl)-4-methylpyridine-2-acetic acid

3-Cyano-5-(difluoromethyl)-4-methylpyridine-2-acetic acid: A Comprehensive Guide to Its Properties and Applications

3-Cyano-5-(difluoromethyl)-4-methylpyridine-2-acetic acid (CAS No. 1805023-32-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This pyridine derivative is characterized by its unique molecular structure, which includes a cyano group, a difluoromethyl group, and an acetic acid moiety. These functional groups contribute to its versatile reactivity and potential applications.

The compound's CAS number 1805023-32-8 is a critical identifier for researchers and manufacturers, ensuring precise communication and documentation in scientific literature. Its systematic name, 3-Cyano-5-(difluoromethyl)-4-methylpyridine-2-acetic acid, reflects its structural features, making it easily recognizable to chemists and industry professionals.

One of the most notable properties of 3-Cyano-5-(difluoromethyl)-4-methylpyridine-2-acetic acid is its potential as a building block in the synthesis of biologically active molecules. The presence of the difluoromethyl group is particularly interesting, as fluorine-containing compounds often exhibit enhanced metabolic stability and bioavailability. This makes the compound a valuable intermediate in the development of new pharmaceuticals, especially in areas like central nervous system (CNS) drugs and anti-inflammatory agents.

In the agrochemical sector, 3-Cyano-5-(difluoromethyl)-4-methylpyridine-2-acetic acid has shown promise as a precursor for novel pesticides and herbicides. The cyano group and pyridine ring contribute to its ability to interact with biological targets, potentially leading to more effective crop protection solutions. Researchers are exploring its use in sustainable agriculture, aligning with the growing demand for eco-friendly agrochemicals.

The synthesis of 3-Cyano-5-(difluoromethyl)-4-methylpyridine-2-acetic acid typically involves multi-step organic reactions, including halogenation, cyanation, and carboxylation. Advanced techniques such as flow chemistry and catalytic processes are being investigated to improve yield and reduce environmental impact. These innovations are part of a broader trend toward green chemistry in industrial applications.

From a market perspective, the demand for 3-Cyano-5-(difluoromethyl)-4-methylpyridine-2-acetic acid is expected to grow, driven by its applications in drug discovery and agrochemical innovation. Pharmaceutical companies are particularly interested in its potential to address unmet medical needs, while agrochemical firms see it as a tool for developing next-generation crop protection products. The compound's versatility makes it a valuable asset in both sectors.

Safety and handling of 3-Cyano-5-(difluoromethyl)-4-methylpyridine-2-acetic acid require standard laboratory precautions. While it is not classified as a hazardous material, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain its stability. Researchers should consult the Safety Data Sheet (SDS) for detailed guidelines on handling and disposal.

In summary, 3-Cyano-5-(difluoromethyl)-4-methylpyridine-2-acetic acid (CAS No. 1805023-32-8) is a compound of significant scientific and industrial interest. Its unique structure and functional groups make it a versatile intermediate for pharmaceutical and agrochemical applications. As research continues, its role in addressing global challenges in healthcare and agriculture is likely to expand, solidifying its importance in modern chemistry.